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Compound of Interest

Compound Name: 8-Methylnonyl nonanoate

Cat. No.: B090126 Get Quote

The proper disposal of 8-Methylnonyl nonanoate, like all laboratory chemicals, is crucial for

ensuring the safety of personnel and protecting the environment. This guide provides a step-

by-step procedure for its disposal, grounded in established safety protocols and regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[1] Handle 8-Methylnonyl nonanoate in a well-ventilated area.[2][3] In case of a spill,

absorb the material with an inert absorbent such as sand or silica gel and collect it into a

suitable, closed container for disposal.[2][3] Spilled chemicals and the materials used for

cleanup must be treated as hazardous waste.[4][5]

Step-by-Step Disposal Procedure
The disposal of 8-Methylnonyl nonanoate should always be in accordance with federal, state,

and local regulations, as well as institutional policies.[6][7] Laboratory personnel should treat all

chemical waste as hazardous unless it has been explicitly confirmed to be non-hazardous by

an environmental health and safety (EHS) professional.[4][5]

Step 1: Waste Determination It is the responsibility of the waste generator to determine if the

chemical waste is hazardous.[8][9] This is typically done by consulting the Safety Data Sheet

(SDS) and local regulations. 8-Methylnonyl nonanoate is an organic ester. While some

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b090126?utm_src=pdf-interest
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.chembk.com/en/chem/8-methylnonyl%20nonanoate
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC342340010&productDescription=8-METHYLNONANOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC385560050&productDescription=METHYL+NONANOATE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC342340010&productDescription=8-METHYLNONANOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC385560050&productDescription=METHYL+NONANOATE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.in.gov/idem/waste/hazardous-waste/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://epa.illinois.gov/topics/waste-management/waste-disposal/hazardous-waste.html
https://www.epa.gov/hw/learn-basics-hazardous-waste
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sources indicate it does not meet GHS hazard criteria, it is prudent to manage it as a

hazardous waste.[10] A hazardous waste is generally defined as a material that exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[11]

Step 2: Waste Segregation Proper segregation of chemical waste is critical to prevent

dangerous reactions.[12]

Do not mix 8-Methylnonyl nonanoate with incompatible waste streams. As an organic ester,

it should be collected with other non-halogenated organic solvents.

Keep solid and liquid wastes separate.[12]

Keep 8-Methylnonyl nonanoate waste separate from aqueous solutions, acids, bases, and

oxidizers.

Step 3: Containerization

Use a designated and appropriate waste container for non-halogenated organic solvents.

The container must be in good condition, compatible with the chemical, and have a secure,

tight-fitting lid.[11][12]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("8-Methylnonyl nonanoate") and any associated hazards.[11] Your institution's EHS

department will provide specific labeling requirements.

Keep the waste container closed at all times, except when adding waste.[5][11]

Step 4: Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

[11]

Ensure secondary containment, such as a spill tray, is used to capture any potential leaks.[5]

[12]

Do not accumulate more than 55 gallons of hazardous waste in the laboratory at any one

time.[4]
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Step 5: Arrange for Disposal

Once the container is full or you are finished generating this waste stream, contact your

institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[11]

Do not dispose of 8-Methylnonyl nonanoate by pouring it down the sink or by evaporating it

in a fume hood.[4][5]

Waste Minimization
In line with green chemistry principles, laboratories should aim to minimize waste generation.

[13] Strategies include:

Ordering only the necessary quantity of chemicals.[11]

Maintaining a chemical inventory to avoid purchasing duplicates.[11][13]

Considering less hazardous substitutes when scientifically appropriate.[13]

Physicochemical Data for 8-Methylnonyl Nonanoate
The following table summarizes key quantitative data for 8-Methylnonyl nonanoate.

Property Value Source

Molecular Formula C19H38O2 [10][14][15]

Molar Mass 298.51 g/mol [1][10]

Appearance
Colorless to pale yellow liquid

with a fruity odor
[14][15]

Boiling Point (Predicted) 340.7 ± 10.0 °C [1]

Density (Predicted) 0.862 ± 0.06 g/cm³ [1]

Solubility
Insoluble in water; soluble in

many organic solvents
[1][15]

Chemical Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste.

Start: Chemical Waste Generated

Hazard Assessment

Segregation & Collection

Storage & Disposal

Identify Waste
(Consult SDS & Regulations)

Is Waste Hazardous?

Segregate by Hazard Class
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Follow Institutional Protocol
for Non-Hazardous Waste
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Use Designated, Labeled,
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Accumulation Area with
Secondary Containment

Contact EHS for Pickup
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Click to download full resolution via product page

Caption: Workflow for laboratory chemical waste disposal decision-making.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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